Cas no 61689-83-6 (Pyrazinecarbothioamide, 6-(1-piperidinyl)-)

Pyrazinecarbothioamide, 6-(1-piperidinyl)- structure
61689-83-6 structure
Product Name:Pyrazinecarbothioamide, 6-(1-piperidinyl)-
CAS No:61689-83-6
MF:C10H14N4S
MW:222.309959888458
CID:469947
PubChem ID:1282526
Update Time:2025-04-19

Pyrazinecarbothioamide, 6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazinecarbothioamide, 6-(1-piperidinyl)-
    • 6-piperidin-1-ylpyrazine-2-carbothioamide
    • 61689-83-6
    • DTXSID20361620
    • Inchi: 1S/C10H14N4S/c11-10(15)8-6-12-7-9(13-8)14-4-2-1-3-5-14/h6-7H,1-5H2,(H2,11,15)
    • InChI Key: YVJCYWZZDYHEPB-UHFFFAOYSA-N
    • SMILES: S=C(C1=CN=CC(=N1)N1CCCCC1)N

Computed Properties

  • Exact Mass: 222.09412
  • Monoisotopic Mass: 222.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 87.1Ų

Experimental Properties

  • PSA: 55.04
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD